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Compound of Interest

Compound Name: 4-Amino-2-fluorobenzonitrile

Cat. No.: B1273240 Get Quote

Essential Safety and Handling Guide for 4-Amino-2-
fluorobenzonitrile
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Amino-2-fluorobenzonitrile (CAS No. 53312-80-4). The

information is intended for researchers, scientists, and professionals in drug development to

ensure safe laboratory practices.

Physical and Chemical Properties
4-Amino-2-fluorobenzonitrile is typically an off-white to yellow powder.[1] Key physical and

chemical properties are summarized below.

Property Value

Molecular Formula C₇H₅FN₂

Molecular Weight 136.13 g/mol

Boiling Point 288.2 °C

Flash Point 128.1 °C

Density ~1.3 g/cm³

Vapor Pressure 0.0±0.6 mmHg at 25°C
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Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is crucial to minimize exposure when

handling 4-Amino-2-fluorobenzonitrile. The following PPE is recommended.[2][3][4]

Protection Type Recommended Equipment Rationale

Eye and Face Protection
Chemical safety goggles with a

face shield.[4][5]

Protects against splashes,

dust, and unforeseen

reactions.

Skin Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended).[4][5]

Disposable lab coat.[5]

Prevents dermal absorption, a

potential route of exposure for

nitrile compounds.[2] Protects

personal clothing from

contamination.

Respiratory Protection
NIOSH-approved respirator.[2]

[3]

Use in a well-ventilated area or

under a chemical fume hood to

avoid inhalation of dust.[6][7]

[8]

Handling and Storage
Handling:

Avoid all personal contact, including inhalation of dust.[9]

Wear appropriate personal protective equipment as detailed above.[6][10]

Use in a well-ventilated area, preferably under a chemical fume hood.[6][8]

Do not eat, drink, or smoke when using this product.[6]

Wash hands thoroughly after handling.[7]

Keep away from open flames, hot surfaces, and sources of ignition.[10][11]

Storage:
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Store in a cool, dry, and well-ventilated area.[1][6]

Keep containers tightly closed.[8][10][11]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[10][11]

Protect containers against physical damage and check regularly for leaks.[6]

Emergency Procedures
First-Aid Measures:

Exposure Route First-Aid Procedure

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur.[10]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. If skin irritation persists, call a

physician.[7][10]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[3][7]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Get medical attention if

symptoms occur.[10] Do NOT induce vomiting.

[8]

Fire-Fighting Measures:

Use water spray, carbon dioxide (CO2), dry chemical, or alcohol-resistant foam to extinguish.

[8]

Wear a self-contained breathing apparatus (SCBA) and full protective gear.[7][10]
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Combustible material; containers may explode when heated.[10]

Hazardous combustion products include nitrogen oxides (NOx), carbon monoxide (CO),

carbon dioxide (CO2), and gaseous hydrogen fluoride (HF).[10][11]

Spill and Disposal Plan
Accidental Release Measures: In the event of a spill, follow the procedural workflow below.

Ensure adequate ventilation and wear appropriate PPE. Avoid dust formation.[10]

Preparation Containment & Cleanup Decontamination & Disposal

Evacuate non-essential personnel Ensure adequate ventilation Wear appropriate PPE Remove ignition sources Contain spill with inert material
(e.g., sand, earth)

Sweep up and shovel into
suitable, labeled containers Clean spill area Prevent runoff into drains Dispose of waste in

accordance with regulations

Click to download full resolution via product page

Caption: Chemical Spill Response Workflow

Disposal Considerations: Chemical waste generators must determine whether a discarded

chemical is classified as a hazardous waste.[10] Consult local, regional, and national

regulations for proper disposal. Dispose of contents and container to an approved waste

disposal plant.[11] It is recommended to bury residue in an authorized landfill or recycle

containers where possible.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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